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Compound of Interest

Compound Name: Goniodiol 8-acetate

Cat. No.: B1182252 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the analytical techniques for the

characterization of Goniodiol 8-acetate, a styryl lactone with significant cytotoxic activities.

Detailed protocols for spectroscopic and chromatographic analysis are presented to ensure

accurate identification, purity assessment, and structural elucidation.

Introduction
Goniodiol 8-acetate is a natural product isolated from the leaves of Goniothalamus amuyon. It

has demonstrated potent cytotoxic activities against various human tumor cell lines, making it a

compound of interest for drug development.[1] Thorough characterization is essential for its

advancement as a potential therapeutic agent. This document outlines the key analytical

techniques and detailed protocols for the comprehensive analysis of Goniodiol 8-acetate.

Physicochemical Properties
A summary of the key physicochemical properties of Goniodiol 8-acetate is provided in the

table below.
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Property Value Reference

Molecular Formula C₁₅H₁₆O₅ [1]

Molecular Weight 276.28 g/mol [1][2]

Melting Point 111-113 °C [3]

Optical Rotation +43° (c, 0.1 in CHCl₃) [3]

Purity (by HPLC) ≥98% [3]

Spectroscopic Characterization
Spectroscopic techniques are fundamental for the structural elucidation and confirmation of

Goniodiol 8-acetate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for determining the chemical structure of Goniodiol 8-
acetate in solution. Both ¹H and ¹³C NMR are crucial for assigning the proton and carbon

skeletons of the molecule.

Quantitative Data Summary: ¹H NMR (CDCl₃)

Chemical Shift
(δ) ppm

Multiplicity
Coupling
Constant (J)
Hz

Number of
Protons

Assignment

7.51-7.31 m - 5H Ph

5.78 m 9.9 1H 4-H

5.54 m 9.9 1H 5-H

4.39 dd 7.4 1H 8-H

3.05-2.85 m - 2H 3-H

1.63 s - 3H Me

1.48 s - 3H Me
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Experimental Protocol: NMR Spectroscopy

Sample Preparation:

Dissolve 5-10 mg of Goniodiol 8-acetate in approximately 0.6 mL of deuterated

chloroform (CDCl₃).

Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

Transfer the solution to a 5 mm NMR tube.

Instrument Parameters (¹H NMR):

Spectrometer: 400 MHz or higher field strength

Solvent: CDCl₃

Temperature: 298 K

Pulse Sequence: Standard single-pulse experiment

Number of Scans: 16-64

Relaxation Delay: 1-2 seconds

Instrument Parameters (¹³C NMR):

Spectrometer: 100 MHz or higher

Solvent: CDCl₃

Temperature: 298 K

Pulse Sequence: Proton-decoupled experiment

Number of Scans: 1024-4096

Relaxation Delay: 2-5 seconds
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Data Processing:

Apply Fourier transformation to the acquired Free Induction Decay (FID).

Phase correct the spectrum.

Calibrate the chemical shift scale using the TMS signal.

Integrate the signals in the ¹H NMR spectrum.

Analyze the chemical shifts, multiplicities, and coupling constants to elucidate the

structure.

Workflow for NMR Analysis

Sample Preparation

Data Acquisition

Data Processing & Analysis

Dissolve Goniodiol 8-acetate
in CDCl3 with TMS

Transfer to
NMR Tube

Acquire 1H NMR Spectrum

Acquire 13C NMR Spectrum

Fourier Transform,
Phasing, Calibration

Analyze Chemical Shifts,
Coupling Constants, Integration Structure Elucidation

Click to download full resolution via product page

Caption: Workflow for NMR-based structural characterization.

Mass Spectrometry (MS)
Mass spectrometry is employed to determine the molecular weight and fragmentation pattern of

Goniodiol 8-acetate, further confirming its molecular formula.

Quantitative Data Summary: Mass Spectrometry
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Ion m/z (Observed) m/z (Calculated) Method

[M]⁺ 274.1190 274.1205 HRMS (EI)

[M - CH₃]⁺ 259 - MS (EI)

[M - (CH₃)₂CO]⁺ 217 - MS (EI)

Experimental Protocol: Mass Spectrometry

Sample Preparation:

Dissolve a small amount (e.g., 1 mg/mL) of Goniodiol 8-acetate in a suitable volatile

solvent such as methanol or acetonitrile.

For Electrospray Ionization (ESI), dilute the sample to a final concentration of 1-10 µg/mL

in the mobile phase.

Instrument Parameters (High-Resolution Mass Spectrometry - HRMS):

Ionization Mode: Electron Ionization (EI) or Electrospray Ionization (ESI)

Mass Analyzer: Time-of-Flight (TOF) or Orbitrap

Mass Range: m/z 50-500

Resolution: >10,000

Data Acquisition: Full scan mode

Data Analysis:

Determine the accurate mass of the molecular ion.

Calculate the elemental composition using the accurate mass.

Analyze the fragmentation pattern to gain structural insights.

Workflow for Mass Spectrometry Analysis
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Sample Preparation Data Acquisition

Data Analysis

Dissolve Goniodiol 8-acetate
in a volatile solvent Ionization (EI or ESI) Mass Analysis (TOF or Orbitrap)

Determine Molecular Weight

Analyze Fragmentation Pattern

Confirm Molecular Formula

Click to download full resolution via product page

Caption: Workflow for mass spectrometry-based analysis.

Chromatographic Characterization
Chromatographic techniques are essential for the purification and purity assessment of

Goniodiol 8-acetate.

High-Performance Liquid Chromatography (HPLC)
HPLC is a standard method for determining the purity of Goniodiol 8-acetate.

Experimental Protocol: HPLC Analysis

Sample Preparation:

Prepare a stock solution of Goniodiol 8-acetate in methanol or acetonitrile at a

concentration of 1 mg/mL.

Filter the solution through a 0.45 µm syringe filter before injection.

Instrument and Conditions:

HPLC System: A standard HPLC system with a UV detector.

Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).
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Mobile Phase: A gradient of water (A) and acetonitrile (B).

Start with 30% B, increasing to 90% B over 20 minutes.

Flow Rate: 1.0 mL/min.

Detection Wavelength: 254 nm.

Injection Volume: 10 µL.

Data Analysis:

Integrate the peak area of Goniodiol 8-acetate.

Calculate the purity based on the relative peak area.

Workflow for HPLC Purity Analysis

Sample Preparation HPLC Analysis Data Processing

Dissolve and Filter
Sample Inject into HPLC Separation on C18 Column UV Detection at 254 nm Integrate Peak Area Calculate Purity

Click to download full resolution via product page

Caption: Workflow for HPLC purity determination.

X-ray Crystallography
For an unambiguous determination of the three-dimensional structure and absolute

stereochemistry, single-crystal X-ray diffraction is the gold standard.

Experimental Protocol: X-ray Crystallography

Crystal Growth:
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Dissolve Goniodiol 8-acetate in a minimal amount of a suitable solvent (e.g., methanol,

ethyl acetate).

Employ slow evaporation, vapor diffusion, or solvent layering techniques to grow single

crystals of suitable quality (dimensions > 0.1 mm).

Data Collection:

Mount a suitable crystal on a goniometer.

Use a diffractometer equipped with a monochromatic X-ray source (e.g., Mo Kα or Cu Kα

radiation).

Collect diffraction data at a controlled temperature (e.g., 100 K or 293 K).

Structure Solution and Refinement:

Process the diffraction data (integration and scaling).

Solve the crystal structure using direct methods or Patterson methods.

Refine the structural model against the experimental data.

Workflow for X-ray Crystallography
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Caption: Workflow for single-crystal X-ray crystallography.

Biological Activity and Potential Signaling Pathway
Goniodiol 8-acetate has been reported to exhibit significant cytotoxic activity. While the

precise mechanism of action is still under investigation, a plausible signaling pathway for its

cytotoxic effect could involve the induction of apoptosis.

Hypothetical Signaling Pathway: Induction of Apoptosis

The following diagram illustrates a potential mechanism by which Goniodiol 8-acetate may

induce apoptosis in cancer cells. This is a generalized pathway and requires experimental

validation for this specific compound.
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Caption: Hypothetical apoptotic pathway induced by Goniodiol 8-acetate.

These application notes and protocols are intended to serve as a guide for the comprehensive

characterization of Goniodiol 8-acetate. Adherence to these methodologies will ensure the

generation of high-quality, reproducible data, which is critical for the advancement of this

promising natural product in the field of drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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